Cas no 70465-85-9 (3'-Deoxy-3'-acetamido-thymidine)
70465-85-9 structure
Product Name:3'-Deoxy-3'-acetamido-thymidine
CAS No:70465-85-9
MF:C12H17N3O5
MW:283.280483007431
CID:975192
Update Time:2023-08-02
3'-Deoxy-3'-acetamido-thymidine Chemical and Physical Properties
Names and Identifiers
-
- 3'-acetamido-2',3'-dideoxythymidine
- 2,4(1H,3H)-pyrimidinedione, 1-[3-(acetylamino)-2,3-dideoxypentofuranosyl]-5-methyl-
- 3'-DEOXY-3'-ACETAMIDO-THYMIDINE
- 3'-(Acetylamino)-3'-deoxythymidine
- Thymidine, 3'-(acetylamino)-3'-deoxy-
- 3'-Acetylamino-3'-dT
- 3'-Acetylamino-3'-deoxythymidine
- BDBM50000981
- Q27457224
- 1-{2,3-Dideoxy-3-[(1-hydroxyethylidene)amino]pentofuranosyl}-4-hydroxy-5-methylpyrimidin-2(1H)-one
- N-[(2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-3-yl]acetamide
- 3'-Deoxy-3'-acetamido-thymidine
-
- Inchi: 1S/C12H17N3O5/c1-6-4-15(12(19)14-11(6)18)10-3-8(13-7(2)17)9(5-16)20-10/h4,8-10,16H,3,5H2,1-2H3,(H,13,17)(H,14,18,19)/t8-,9+,10+/m0/s1
- InChI Key: OCWNRLPPKHGFCE-IVZWLZJFSA-N
- SMILES: O1[C@H](C[C@@H]([C@H]1CO)NC(C)=O)N1C(NC(C(C)=C1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 476
- XLogP3: -0.8
- Topological Polar Surface Area: 108
3'-Deoxy-3'-acetamido-thymidine Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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